Cas no 15834-78-3 (Pyrazine,5-butyl-2,3-dimethyl-)
15834-78-3 structure
Product Name:Pyrazine,5-butyl-2,3-dimethyl-
CAS No:15834-78-3
MF:C10H16N2
MW:164.247442245483
CID:134916
PubChem ID:519182
Update Time:2025-04-19
Pyrazine,5-butyl-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,5-butyl-2,3-dimethyl-
- 2,3-Dimethyl-5-isobutylpyrazine
- 2,3-DIMETHYL-5-SEC-BUTYL PYRAZINE
- 5-Isobutyl-2,3-dimethylpyrazine
- 2,3-Dimethyl-5-butylpyrazine
- 5-Butyl-2,3-dimethylpyrazine
- Pyrazine, 5-butyl-2,3-dimethyl-
- SCHEMBL2616803
- RYKQVGCVJZOAAN-UHFFFAOYSA-N
- 15834-78-3
-
- Inchi: 1S/C10H16N2/c1-4-5-6-10-7-11-8(2)9(3)12-10/h7H,4-6H2,1-3H3
- InChI Key: RYKQVGCVJZOAAN-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C)N=CC=1CCCC
Computed Properties
- Exact Mass: 164.13148
- Monoisotopic Mass: 164.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrazine,5-butyl-2,3-dimethyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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